(5E)-7-{4,6-Dihydroxy-2-[(1E,5E)-3-hydroxyocta-1,5-dien-1-yl]oxan-3-yl}hept-5-enoic acid

• CAS No.: 71953-80-5
• Product Name: (5E)-7-{4,6-Dihydroxy-2-[(1E,5E)-3-hydroxyocta-1,5-dien-1-yl]oxan-3-yl}hept-5-enoic acid
• Molecular Formula: C20H32O6
• Molecular Weight: 368.5 g/mol
• IUPAC Name: (Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]oxan-3-yl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H32O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h3-4,6-7,12-13,15-18,20-22,25H,2,5,8-11,14H2,1H3,(H,23,24)/b6-3-,7-4-,13-12+/t15-,16-,17-,18+,20?/m0/s1
• Standard InChIKey: OYPPJMLKAYYWHH-NXJDUNGTSA-N
• Isomeric SMILES: CC/C=C\C[C@@H](/C=C/[C@@H]1[C@H]([C@H](CC(O1)O)O)C/C=C\CCCC(=O)O)O
• SMILES: CCC=CCC(C=CC1C(C(CC(O1)O)O)CC=CCCCC(=O)O)O
• Canonical SMILES: CCC=CCC(C=CC1C(C(CC(O1)O)O)CC=CCCCC(=O)O)O
• Physical Description: Solid
• Description: Thromboxane b3, also known as TXB3, belongs to the class of organic compounds known as thromboxanes. These are eicosanoids structurally characterized by the presence of a 6-member ether containing ring. Thus, thromboxane B3 is considered to be an eicosanoid lipid molecule. Thromboxane b3 is considered to be a practically insoluble (in water) and relatively neutral molecule. Thromboxane b3 has been detected in multiple biofluids, such as blood and urine. Within the cell, thromboxane B3 is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: thromboxane B3; TXB3
• Reference: 1.Kulkarni, P.S.,Kaufman, P.L. and Srinivasan, B.D. Eicosapentaenoic acid metabolism in cynomolgus and rhesus conjunctiva and eyelid. Journal of Ocular Pharmacology 3, 349-356 (1987).
• PubChem Compound: 5283140
• Last Modified: Nov 11 2021